Cas no 61837-76-1 (Nonanal, 3-(methylthio)-)
Nonanal, 3-(methylthio)- structure
Product Name:Nonanal, 3-(methylthio)-
CAS No:61837-76-1
MF:C10H20OS
MW:188.330202102661
CID:464962
PubChem ID:534442
Update Time:2025-04-19
Nonanal, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Nonanal, 3-(methylthio)-
- 3-methylsulfanylnonanal
- DTXSID90336542
- 61837-76-1
- JSYSQMMAZDDRLW-UHFFFAOYSA-N
- 3-(Methylsulfanyl)nonanal #
-
- Inchi: 1S/C10H20OS/c1-3-4-5-6-7-10(12-2)8-9-11/h9-10H,3-8H2,1-2H3
- InChI Key: JSYSQMMAZDDRLW-UHFFFAOYSA-N
- SMILES: S(C)C(CC=O)CCCCCC
Computed Properties
- Exact Mass: 188.1236
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Nonanal, 3-(methylthio)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
61837-76-1 (Nonanal, 3-(methylthio)-) Related Products
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